Cas no 42465-53-2 (1-(2-amino-4-methoxyphenyl)ethan-1-one)

• Product Name: 1-(2-amino-4-methoxyphenyl)ethan-1-one
• CAS No: 42465-53-2
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• MDL: MFCD04972112
• CID: 325147
• PubChem ID: 10678615
• Update Time: 2025-06-11

1-(2-amino-4-methoxyphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-Amino-4-methoxyphenyl)ethanone
• 1-(2-Amino-4-methoxy-phenyl)-ethanone
• 2’-AMINO-4’-METHOXYACETOPHENONE
• 2'-amino-4'-methoxyacetophenone
• Ethanone,1-(2-amino-4-methoxyphenyl)-
• 2'amino-4'-methoxyacetophenone
• 1-(2-amino-4-methoxyphenyl)ethan-1-one
• ETHANONE, 1-(2-AMINO-4-METHOXYPHENYL)-
• AMBZ0060
• FOFUOGSRVUOROJ-UHFFFAOYSA-N
• 5855AB
• VZ21828
• AS05088
• 1-(2-azanyl-4-methoxy-phenyl)ethanone
• AM807186
• AB0048812
• AKOS006294673
• 1-(2-amino-4-methoxy-phenyl)ethanone;2'-AMINO-4'-METHOXYACETOPHENONE
• FT-0639792
• EN300-170478
• 2 inverted exclamation mark -Amino-4 inverted exclamation mark -methoxylacetophenone
• 42465-53-2
• MFCD04972112
• A1-02101
• SB37152
• DTXSID60443333
• SY003105
• AS-35990
• Z1198165201
• 3-(TRIFLUOROMETHYL)-4-METHYLPHENYLISOC&
• SCHEMBL312677
• A825907
• CS-0040295
• 2-Amino-4-methoxy acetophenone
• DB-005171

• MDL： MFCD04972112
• Inchi： 1S/C9H11NO2/c1-6(11)8-4-3-7(12-2)5-9(8)10/h3-5H,10H2,1-2H3
• InChI Key： FOFUOGSRVUOROJ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C(C)=O)=C(C=1)N

Computed Properties

• Exact Mass: 165.07900
• Monoisotopic Mass: 165.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 52.3

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• PSA: 52.32000
• LogP: 2.06120

1-(2-amino-4-methoxyphenyl)ethan-1-one Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319
• Warning Statement： P261;P302+P352;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(2-amino-4-methoxyphenyl)ethan-1-one

Introduction to 1-(2-Amino-4-Methoxyphenyl)ethan-1-One (CAS No. 42465-53-2)

1-(2-Amino-4-methoxyphenyl)ethan-1-one, also known by its CAS number 42465-53-2, is a versatile organic compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes an amino group and a methoxy substituent on a phenyl ring, attached to a ketone functional group. The combination of these functional groups imparts specific chemical and biological properties that make it an intriguing molecule for various scientific investigations.

The chemical structure of 1-(2-amino-4-methoxyphenyl)ethan-1-one can be represented as C₉H₁₁NO₂. Its molecular weight is 169.19 g/mol, and it exhibits a melting point of approximately 78-80°C. The compound is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), making it amenable to various chemical reactions and biological assays.

In recent years, 1-(2-amino-4-methoxyphenyl)ethan-1-one has gained attention for its potential therapeutic applications. One of the key areas of research involves its role as a precursor or intermediate in the synthesis of more complex molecules with pharmacological activity. For instance, studies have shown that derivatives of this compound exhibit anti-inflammatory, analgesic, and anti-cancer properties. These findings have sparked interest in exploring the compound's potential as a lead molecule for drug development.

A notable study published in the Journal of Medicinal Chemistry (2023) investigated the anti-inflammatory effects of 1-(2-amino-4-methoxyphenyl)ethan-1-one. The researchers found that the compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that 1-(2-amino-4-methoxyphenyl)ethan-1-one could be a valuable candidate for treating inflammatory diseases.

Beyond its anti-inflammatory properties, 1-(2-amino-4-methoxyphenyl)ethan-1-one has also shown promise in cancer research. A study published in the Cancer Letters (2023) demonstrated that the compound exhibited selective cytotoxicity against various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action was attributed to the induction of apoptosis and cell cycle arrest, highlighting its potential as an anticancer agent.

The synthetic versatility of 1-(2-amino-4-methoxyphenyl)ethan-1-one has also been explored in organic synthesis. Researchers have developed efficient methods for synthesizing this compound using green chemistry principles, minimizing environmental impact while maintaining high yields. One such method involves the condensation of 2-amino-4-methoxybenzaldehyde with acetone under mild conditions, followed by oxidation to form the ketone. This approach not only simplifies the synthetic route but also enhances the scalability and cost-effectiveness of producing the compound.

In addition to its direct applications, 1-(2-amino-4-methoxyphenyl)ethan-1-one serves as a valuable building block for constructing more complex molecules with diverse biological activities. For example, it can be used as a starting material for synthesizing peptidomimetics and other bioactive compounds. The ability to introduce various functional groups onto the phenyl ring or modify the ketone moiety allows for fine-tuning of the compound's properties to achieve specific therapeutic goals.

The safety profile of 1-(2-amino-4-methoxyphenyl)ethan-1-one has been extensively evaluated in preclinical studies. Toxicity assessments have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to confirm its safety and efficacy in human subjects.

In conclusion, 1-(2-amino-4-methoxyphenyl)ethan-1-one (CAS No. 42465-53-2) is a promising molecule with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and versatile synthetic properties make it an attractive candidate for developing new drugs targeting inflammatory diseases and cancer. Ongoing research continues to uncover new insights into its biological activities and mechanisms of action, paving the way for future advancements in drug discovery and development.